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Compound of Interest

Compound Name: Diethylene Glycol

Cat. No.: B2406350

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical
characteristics of pure Diethylene Glycol (DEG). The information is presented to be a valuable
resource for laboratory and development settings, with a focus on precise data, experimental
context, and clear visual representations of related processes.

General Properties of Diethylene Glycol

Diethylene glycol (DEG) is a clear, colorless, and practically odorless viscous liquid.[1] It
possesses a notable sweet taste, a characteristic that has unfortunately been associated with
instances of toxic adulteration.[2] As a hygroscopic substance, DEG readily absorbs moisture
from the atmosphere.[1][3]

Quantitative Physical Characteristics

The following tables summarize the key physical properties of pure diethylene glycol,
providing a quick reference for researchers and professionals.
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Property Value

Appearance Clear, colorless liquid
Odor Practically odorless
Taste Sweetish

Molecular Formula C4aH1003

Molecular Weight 106.12 g/mol

Table 1: General and Organoleptic Properties

Value at Standard Conditions (unless

Propert

S specified)
Density 1.118 g/cm? at 20°C
Boiling Point 244-245 °C at 760 mmHg

Melting/Freezing Point

-10.45 °C

Refractive Index

1.447 at 20°C

Viscosity (Dynamic)

35.7 mPa:-s (cP) at 20°C

Surface Tension

48.5 dynes/cm at 20°C

Vapor Pressure

<0.01 mmHg at 20°C

Specific Heat Capacity

2.23 kd/kg-K at 20°C

Thermal Conductivity

0.205 W/m-K at 25°C

Solubility

Miscible with water, alcohol, ether, and acetone

Table 2: Key Physical and Thermodynamic Properties
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Property Value

Flash Point 124 °C (Closed Cup)
Autoignition Temperature 229 °C

Explosive Limits in Air 1.6% - 10.8% by volume

Table 3: Safety-Related Physical Properties

Experimental Protocols for Property Determination

The following section details the standard methodologies for measuring the key physical
properties of diethylene glycol.

Density

The density of diethylene glycol is typically determined using a digital density meter according
to ASTM D4052.[4][5] This method involves introducing a small liquid sample into an oscillating
U-tube. The instrument measures the change in the oscillation frequency caused by the
sample's mass, which is then used to calculate the density with high precision.[5]

Boiling Point

The boiling point is determined following the procedure outlined in ASTM D1120.[6][7] This
method measures the equilibrium boiling point of the liquid. A sample is heated in a flask
connected to a reflux condenser, and the temperature of the boiling liquid, corrected for
atmospheric pressure, is recorded as the boiling point.[8][9]

Viscosity

The kinematic viscosity of diethylene glycol is measured using a calibrated glass capillary
viscometer as described in ASTM D445.[4][10][11] The test measures the time it takes for a
specific volume of the liquid to flow under gravity through the capillary at a controlled
temperature. The dynamic viscosity can then be calculated by multiplying the kinematic
viscosity by the density of the liquid.[10][11]

Refractive Index
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The refractive index is determined using a refractometer following the ASTM D1218 standard.
[10][12] This method involves placing a small sample of the liquid on the prism of the
refractometer and measuring the angle at which light is refracted as it passes through the
sample.[12]

Flash Point

The flash point is determined using the Cleveland Open Cup method, as specified in ASTM

D92.[13][14] In this procedure, a sample of diethylene glycol is heated in an open cup at a
controlled rate. An ignition source is passed over the surface of the liquid at regular intervals
until a brief flash is observed. The temperature at which this occurs is recorded as the flash

point.[15][16]

Specific Heat Capacity

The specific heat capacity is determined by Differential Scanning Calorimetry (DSC) according
to ASTM E1269.[6][17][18] This method measures the heat flow to or from a sample as it is
subjected to a controlled temperature program and compares it to a standard of known specific
heat capacity, such as sapphire.[17][19]

Thermal Conductivity

The thermal conductivity of diethylene glycol is measured using the procedures outlined in
ASTM D2717.[20][21][22] This test method determines the thermal conductivity of nonmetallic
liquids by measuring the heat flow across a known thickness of the liquid under a specific
temperature gradient.[20][21][22][23][24]

Visualizing Key Processes

To provide a clearer understanding of the context in which diethylene glycol is produced and
handled, the following diagrams illustrate the manufacturing process and a typical quality
control workflow.
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Caption: Production of Diethylene Glycol via Ethylene Oxide Hydrolysis.
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Caption: Quality Control Workflow for Diethylene Glycol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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